5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95%
Overview
Description
5-(5-Fluoro-2-methoxyphenyl)nicotinic acid (5-F2MPA) is a synthetic organic compound that has been used in scientific research for many years. It has a wide range of applications, from drug development to biochemical and physiological studies. 5-F2MPA is a member of the nicotinic acid family and has a unique structure that is highly advantageous for many scientific experiments.
Scientific Research Applications
5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including drug development, biochemical and physiological studies, and the study of receptor-ligand interactions. It has been used to study the binding of ligands to specific receptors, such as the 5-HT1A receptor, and to study the effects of ligands on cell signaling pathways. It has also been used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the cardiovascular system.
Mechanism of Action
5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% binds to specific receptors in the body, such as the 5-HT1A receptor, and activates these receptors. This activation leads to a cascade of biochemical and physiological effects, including the release of neurotransmitters, such as serotonin and dopamine, and the activation of signaling pathways, such as the cAMP pathway. These effects can then lead to changes in behavior, mood, and other physiological processes.
Biochemical and Physiological Effects
5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine, two neurotransmitters that are involved in mood regulation and other processes. It has also been shown to activate the cAMP pathway, which is involved in the regulation of cell growth and metabolism. Furthermore, 5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% in scientific research has several advantages. It is highly soluble in organic solvents and has a high purity of 95% or higher. Furthermore, it is relatively easy to synthesize and can be stored at room temperature. However, there are also some limitations to using 5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% in laboratory experiments. It is not very stable and can degrade over time. Furthermore, it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The use of 5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% in scientific research has been shown to have many potential applications. In the future, it may be used to study the effects of drugs on the central nervous system and cardiovascular system, as well as to study the binding of ligands to specific receptors. Additionally, it may be used to study the effects of drugs on cell signaling pathways and to study the effects of drugs on inflammation and cancer. Finally, 5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% may be used to develop new drugs and to study the effects of drugs on behavior and mood.
Synthesis Methods
5-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% can be synthesized from the reaction of 5-fluoro-2-methoxybenzaldehyde and nicotinic acid in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent such as ethanol and is heated to a temperature of 120-130°C for 2-3 hours. The reaction yields a product with a purity of 95% or higher.
properties
IUPAC Name |
5-(5-fluoro-2-methoxyphenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c1-18-12-3-2-10(14)5-11(12)8-4-9(13(16)17)7-15-6-8/h2-7H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCFIMZATJAHVAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C2=CC(=CN=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70646974 |
Source
|
| Record name | 5-(5-Fluoro-2-methoxyphenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70646974 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-Fluoro-2-methoxyphenyl)nicotinic acid | |
CAS RN |
887973-43-5 |
Source
|
| Record name | 5-(5-Fluoro-2-methoxyphenyl)-3-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=887973-43-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(5-Fluoro-2-methoxyphenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70646974 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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